![molecular formula C12H15NO B1375681 6-Benzyl-2-oxa-6-azaspiro[3.3]heptane CAS No. 46246-91-7](/img/structure/B1375681.png)
6-Benzyl-2-oxa-6-azaspiro[3.3]heptane
Overview
Description
“6-Benzyl-2-oxa-6-azaspiro[3.3]heptane” is a chemical compound with the CAS Number: 46246-91-7 . It has a molecular weight of 189.26 . The IUPAC name for this compound is 6-benzyl-2-oxa-6-azaspiro[3.3]heptane . The InChI code for this compound is 1S/C12H15NO/c1-2-4-11(5-3-1)6-13-7-12(8-13)9-14-10-12/h1-5H,6-10H2 .
Synthesis Analysis
The synthesis of “6-Benzyl-2-oxa-6-azaspiro[3.3]heptane” has been described in the literature . The preparation of versatile azaspiro[3.3]heptanes carrying multiple exit vectors is disclosed. Expedient synthetic routes enable the straightforward access to these novel modules that are expected to have significance in drug discovery and design .
Molecular Structure Analysis
The molecular structure of “6-Benzyl-2-oxa-6-azaspiro[3.3]heptane” can be represented by the InChI code 1S/C12H15NO/c1-2-4-11(5-3-1)6-13-7-12(8-13)9-14-10-12/h1-5H,6-10H2 .
Physical And Chemical Properties Analysis
“6-Benzyl-2-oxa-6-azaspiro[3.3]heptane” is a solid at room temperature . It should be stored in a refrigerator .
Scientific Research Applications
1. Synthesis and Properties of 2-Oxa-6-azaspiro[3.3]heptane
- Summary of Application : This compound is often isolated as an oxalate salt, but its isolation as a sulfonic acid salt yields a more stable and more soluble product . It has been used as a building block for new drug candidates .
- Methods of Application : The synthesis involves a cyclization reaction under basic conditions with p-toluenesulfonamide towards the N-tosylated spiro compound, followed by removal of the tosyl group . The deprotection step is performed by sonication of a mixture of intermediate and magnesium turnings in methanol at room temperature during a period of one hour .
- Results or Outcomes : The improved synthesis of the bicyclic spiro compound 2-oxa-6-azaspiro[3.3]heptane has enabled access to a wider range of reaction conditions with the spirobicyclic 2-oxa-6-azaspiro[3.3]heptane .
2. Synthesis of a Spirocyclic Oxetane-Fused Benzimidazole
- Summary of Application : Spirocyclic oxetanes, including 2-oxa-6-azaspiro[3.3]heptane, were converted into o-cycloalkylaminoacetanilides for oxidative cyclizations .
- Methods of Application : The synthesis involves the use of Oxone® in formic acid for oxidative cyclizations .
- Results or Outcomes : The expanded spirocyclic oxetane successfully gave the [1,2-a] ring-fused benzimidazole .
Safety And Hazards
properties
IUPAC Name |
6-benzyl-2-oxa-6-azaspiro[3.3]heptane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO/c1-2-4-11(5-3-1)6-13-7-12(8-13)9-14-10-12/h1-5H,6-10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TZPHFPFBMJKZRM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2(CN1CC3=CC=CC=C3)COC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00743627 |
Source
|
| Record name | 6-Benzyl-2-oxa-6-azaspiro[3.3]heptane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00743627 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Benzyl-2-oxa-6-azaspiro[3.3]heptane | |
CAS RN |
46246-91-7 |
Source
|
| Record name | 6-Benzyl-2-oxa-6-azaspiro[3.3]heptane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00743627 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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